![molecular formula C7H6ClN3 B1435609 4-chloro-2-methyl-2H-pyrazolo[4,3-c]pyridine CAS No. 41372-94-5](/img/structure/B1435609.png)
4-chloro-2-methyl-2H-pyrazolo[4,3-c]pyridine
Overview
Description
“4-chloro-2-methyl-2H-pyrazolo[4,3-c]pyridine” is a chemical compound with the CAS Number: 41372-94-5. It has a molecular weight of 167.6 and its IUPAC name is this compound . The compound is typically a white to yellow solid .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C7H6ClN3/c1-11-4-5-6(10-11)2-3-9-7(5)8/h2-4H,1H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
“this compound” is a white to yellow solid . It has a molecular weight of 167.6 . More detailed physical and chemical properties such as density, melting point, and boiling point are not available in the retrieved information.Scientific Research Applications
4-chloro-2-methyl-2H-pyrazolo[4,3-c]pyridine has been used for a variety of scientific research applications. It has been used as a building block for the synthesis of various drugs, including anti-cancer drugs, anti-inflammatory drugs, and drugs for the treatment of Alzheimer’s disease. This compound has also been used in the synthesis of agrochemicals, such as herbicides and insecticides. In addition, this compound has been used in the synthesis of pharmaceuticals, including antibiotics and antifungals.
Mechanism of Action
Target of Action
Pyrazolo-pyridine compounds have been known to interact with a variety of biological targets .
Mode of Action
It’s worth noting that pyrazolo-pyridine compounds often work by binding to their target proteins and modulating their activity .
Biochemical Pathways
Pyrazolo-pyridine compounds can influence a variety of biochemical pathways depending on their specific targets .
Result of Action
The effects would depend on the specific targets and pathways that the compound influences .
Advantages and Limitations for Lab Experiments
4-chloro-2-methyl-2H-pyrazolo[4,3-c]pyridine has several advantages and limitations for lab experiments. One of the main advantages is that it is relatively easy to synthesize and can be used in a variety of reactions. In addition, this compound is relatively inexpensive and is widely available. However, this compound is not very stable and can be easily degraded by light and heat. In addition, this compound can be toxic if ingested in large quantities.
Future Directions
There are several possible future directions for the research and development of 4-chloro-2-methyl-2H-pyrazolo[4,3-c]pyridine. One possible direction is the development of new and improved synthesis methods for this compound. Another possible direction is the exploration of the biological effects of this compound on different cell types and tissues. In addition, further research could be conducted on the mechanism of action of this compound and its potential applications in the treatment of various diseases. Finally, research could be conducted on the potential toxicity of this compound and its potential side effects.
Safety and Hazards
The safety information for “4-chloro-2-methyl-2H-pyrazolo[4,3-c]pyridine” indicates that it may be harmful if swallowed, may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wash thoroughly after handling, wear protective gloves/protective clothing/eye protection/face protection, and call a poison center or doctor if you feel unwell .
properties
IUPAC Name |
4-chloro-2-methylpyrazolo[4,3-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClN3/c1-11-4-5-6(10-11)2-3-9-7(5)8/h2-4H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MNUIIOWSEYNHSB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C2C(=N1)C=CN=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601258814 |
Source
|
| Record name | 4-Chloro-2-methyl-2H-pyrazolo[4,3-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601258814 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.59 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
41372-94-5 |
Source
|
| Record name | 4-Chloro-2-methyl-2H-pyrazolo[4,3-c]pyridine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41372-94-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-Chloro-2-methyl-2H-pyrazolo[4,3-c]pyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601258814 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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